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Compound of Interest

Compound Name: Cycloleucine

Cat. No.: B556858 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This document provides essential, immediate safety

and logistical information for the proper disposal of cycloleucine, a non-proteinogenic amino

acid utilized in biochemical research.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle cycloleucine with appropriate

personal protective equipment (PPE). This includes wearing protective gloves, clothing, and

eye protection.[1] Work should be conducted in a well-ventilated area or under a chemical fume

hood to avoid inhalation of dust or vapors.[2][3] In case of accidental release, sweep up the

solid material, avoiding dust formation, and place it in a suitable, closed container for disposal.

[2][3] It is imperative to prevent cycloleucine from entering drains or water courses.[2]

Cycloleucine Disposal Protocol: A Step-by-Step
Guide
The primary method for the disposal of cycloleucine and its contaminated packaging is

through a licensed professional waste disposal service.[1][2]

Waste Identification and Collection:

Identify all surplus and non-recyclable cycloleucine.
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Collect any materials, such as personal protective equipment or labware, that have been

contaminated with cycloleucine.

Packaging for Disposal:

Place the cycloleucine waste into a suitable, clearly labeled, and closed container to

await disposal.[3]

Contaminated packaging should be treated as unused product and disposed of in the

same manner.[2]

Engage a Licensed Disposal Company:

Contact a licensed professional waste disposal service to arrange for the collection and

disposal of the chemical waste.[1][2]

Ensure that the disposal is conducted in accordance with all federal, state, and local

environmental regulations.[1]

Quantitative Safety Data Summary
For quick reference, the following table summarizes key quantitative and safety information for

cycloleucine.

Property Value Source

Molecular Formula C6H11NO2

Molecular Weight 129.16 g/mol

Melting Point 320 °C (decomposes) [3]

Acute Toxicity (Oral, Rat LD50) 290 mg/kg [3]

UN Number 2811 [1][3]
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The disposal procedures outlined are based on standard safety data sheets and do not involve

experimental protocols. The primary directive is to transfer the waste material to a licensed

disposal company.

Cycloleucine Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of cycloleucine.
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Caption: Workflow for the proper disposal of cycloleucine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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